Cas no 88660-53-1 (nicotine benzoate)

• Product Name: nicotine benzoate
• CAS No: 88660-53-1
• MF: C₁₇H₂₀N₂O₂
• MW: 284.3529
• CID: 625240
• Update Time: 2020-07-15

nicotine benzoate Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(1-methyl-2-pyrrolidinyl)-, (S)-, monobenzoate
• nicotine benzoate
• (S)-3-(1-Methylpyrrolidin-2-yl)pyridine benzoate
• CID 117701601
• Nicotine Salt

• Inchi： 1S/C10H14N2.C7H6O2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9;8-7(9)6-4-2-1-3-5-6/h2,4,6,8,10H,3,5,7H2,1H3;1-5H,(H,8,9)/t10-;/m0./s1
• InChI Key： VAUQRLHPXWYZRZ-PPHPATTJSA-N
• SMILES： O([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O.N1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C1=C([H])N=C([H])C([H])=C1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 250
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines